Cas no 1807111-73-4 (6-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-carboxylic acid)

• Product Name: 6-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-carboxylic acid
• CAS No: 1807111-73-4
• MF: C₈H₇F₂NO₄
• MW: 219.142289400101
• CID: 4887294
• Update Time: 2025-10-17

6-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-carboxylic acid

• Inchi： 1S/C8H7F2NO4/c1-15-4-2-3(6(9)10)11-7(12)5(4)8(13)14/h2,6H,1H3,(H,11,12)(H,13,14)
• InChI Key： WEZLEAGASUNLFD-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C(=O)O)C(N1)=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 373
• XLogP3: 0.8
• Topological Polar Surface Area: 75.6

Additional information on 6-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-carboxylic acid

Comprehensive Overview of 6-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-carboxylic acid (CAS No. 1807111-73-4)

6-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-carboxylic acid is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoromethyl group and a hydroxypyridine core, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing novel enzyme inhibitors and antimicrobial agents, aligning with current trends in drug discovery and sustainable agriculture.

The compound's CAS No. 1807111-73-4 serves as a critical identifier in chemical databases, ensuring precise tracking in global supply chains. Its carboxylic acid functionality allows for versatile derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties. This adaptability has sparked interest in fields like medicinal chemistry, where scientists explore its potential as a building block for targeted therapies addressing metabolic disorders and inflammatory conditions – key focus areas in contemporary healthcare research.

Recent advancements in green chemistry have highlighted the importance of fluorinated compounds like 6-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-carboxylic acid. The strategic incorporation of fluorine atoms often enhances metabolic stability and bioavailability, addressing common challenges in drug development. This aligns with growing industry demands for bioactive compounds with improved pharmacokinetic profiles, as evidenced by increasing patent filings and publications referencing this molecular scaffold.

Analytical characterization of CAS 1807111-73-4 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, ensuring purity and structural verification for research applications. The compound's stability under various pH conditions makes it particularly valuable for formulation studies, responding to the pharmaceutical industry's need for robust intermediates in dosage form development. These properties contribute to its emerging status as a versatile chemical building block in both academic and industrial settings.

From a synthetic chemistry perspective, the methoxypyridine moiety in this compound offers interesting reactivity patterns that facilitate selective functionalization. This characteristic has attracted attention from researchers working on heterocyclic chemistry innovations, particularly in developing selective kinase inhibitors – a hot topic in cancer research. The compound's balanced lipophilicity, influenced by its difluoromethyl group, also makes it relevant to current studies on blood-brain barrier penetration, addressing neurological disease treatment challenges.

Environmental considerations surrounding fluorinated compounds have led to increased scrutiny of their ecological impact and biodegradation pathways. Researchers investigating 6-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-carboxylic acid are contributing valuable data to this important discussion, particularly regarding the fate of fluorinated pharmaceuticals in wastewater systems. These studies support the chemical industry's shift toward sustainable molecular design principles while maintaining therapeutic efficacy.

The compound's potential in agricultural science deserves special mention, as its structural features resemble those of successful crop protection agents. While not classified as a pesticide itself, its molecular architecture provides insights for designing new plant disease control compounds with improved environmental profiles. This application area resonates with current global priorities for food security and sustainable farming practices, making it a subject of interdisciplinary research interest.

Quality control protocols for CAS 1807111-73-4 emphasize rigorous impurity profiling, reflecting the pharmaceutical industry's heightened focus on genotoxic risk assessment. Advanced analytical methods ensure compliance with stringent regulatory standards for pharmaceutical intermediates, particularly in markets with exacting quality requirements. This attention to detail supports the compound's growing reputation as a reliable research chemical for demanding applications.

Emerging applications in material science have revealed unexpected utility for this compound class. The pyridine-carboxylic acid structure can coordinate with metal ions, suggesting potential in designing functional materials for catalysis or sensing applications. Such diverse applicability underscores the importance of fundamental research on seemingly specialized compounds, often leading to breakthrough innovations across multiple disciplines.

As research continues, 6-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-carboxylic acid maintains its position as a compound of significant scientific interest. Its combination of structural features addresses multiple contemporary challenges in chemical research, from drug discovery to sustainable chemistry. The growing body of literature referencing this compound suggests its importance will only increase as scientists uncover new applications for this versatile molecular platform.